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Compound of Interest

Compound Name: HIV-1 inhibitor-28

Cat. No.: B12407477 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of HIV-
1 inhibitor-28 (also known as compound 14j2), a potent and selective non-nucleoside reverse

transcriptase inhibitor (NNRTI). Adherence to these guidelines is crucial for ensuring the

accuracy and reproducibility of experimental results.

Compound Information
HIV-1 inhibitor-28 is a highly potent and selective inhibitor of the wild-type (WT) HIV-1 strain. It

functions by targeting the HIV-1 reverse transcriptase (RT), a critical enzyme in the viral

replication cycle. Its low cytotoxicity makes it a valuable tool for in vitro studies of HIV-1

replication and for the development of new antiretroviral therapies.

Quantitative Data Summary
The key properties of HIV-1 inhibitor-28 are summarized in the table below for easy reference.
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Property Value Reference(s)

Compound Name
HIV-1 inhibitor-28 (compound

14j2)
[1]

CAS Number 2642218-07-1 [2][3][4]

Molecular Formula C₂₆H₃₂N₆O₃S [2][3][4]

Molecular Weight 508.64 g/mol [2][3][4]

Mechanism of Action
Non-Nucleoside Reverse

Transcriptase Inhibitor (NNRTI)
[1]

EC₅₀ (WT HIV-1) 58 nM [1][4]

IC₅₀ (WT HIV-1 RT) 3.37 µM [1][4]

CC₅₀ (MT-4 cells) 38.6 µM [1][4]

Experimental Protocols
The following protocol details the recommended procedure for preparing a 10 mM primary

stock solution of HIV-1 inhibitor-28. Dimethyl sulfoxide (DMSO) is the recommended solvent.

Materials and Equipment
HIV-1 inhibitor-28 powder

Anhydrous Dimethyl sulfoxide (DMSO), molecular biology grade

Calibrated analytical balance

Sterile, amber, polypropylene or glass vials

Sterile, nuclease-free microcentrifuge tubes

Calibrated micropipettes and sterile, filtered pipette tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation of a 10 mM Primary Stock Solution
This protocol provides instructions for preparing a 10 mM stock solution, a common starting

concentration for in vitro assays.

Calculation:

To prepare a 10 mM stock solution, the required mass of the compound can be calculated

using the following formula:

Mass (mg) = Molarity (mM) × Volume (L) × Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 10 mM × 0.001 L × 508.64 g/mol = 5.09 mg

Step-by-Step Procedure:

Weighing: Carefully weigh out the calculated amount (e.g., 5.09 mg) of HIV-1 inhibitor-28
powder using an analytical balance.

Solubilization: Transfer the powder to a sterile vial. Add the desired volume of anhydrous

DMSO (e.g., 1 mL) to the vial.
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Mixing: Cap the vial securely and vortex thoroughly for several minutes until the compound is

completely dissolved. A brief, gentle warming in a 37°C water bath can be used to aid

dissolution if necessary, but avoid overheating.

Verification: Visually inspect the solution to ensure there are no undissolved particulates. The

solution should be clear.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the primary

stock solution into smaller, single-use volumes (e.g., 20 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C in the dark. Properly stored, the DMSO stock

solution should be stable for an extended period.

Preparation of Working Solutions
For cell-based assays, the primary DMSO stock solution must be further diluted to the final

desired concentration in the appropriate cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum

(typically ≤ 0.5%) to avoid solvent-induced cytotoxicity or off-target effects.

Prepare working solutions fresh for each experiment by performing serial dilutions from the

primary stock.

Due to the improved water solubility of this compound, precipitation in aqueous media is less

likely but should still be monitored.[1]

Visualized Workflows
The following diagrams illustrate the key workflows for preparing and using HIV-1 inhibitor-28
solutions.
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Caption: Workflow for preparing stock and working solutions.
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Caption: Mechanism of action of HIV-1 Inhibitor-28.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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